Cas no 21279-99-2 (4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidin-2-amine)

• Product name: 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidin-2-amine
• CAS No: 21279-99-2
• MF: C₁₆H₁₉N₅O₂
• MW: 313.354362726212
• CID: 1399784
• PubChem ID: 210540

4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]pyrimidin-2-amine
• Pyrimidine, 2-amino-4-(4-piperonyl-1-piperazinyl)-
• 2-Amino-4-(4-piperonyl-1-piperazinyl)pyrimidine
• 21279-99-2
• 4-(4-piperonyl-1-piperazinyl)pyrimidin-2-amine
• DTXSID90175539
• BRN 1600096

• Inchi： InChI=1S/C16H19N5O2/c17-16-18-4-3-15(19-16)21-7-5-20(6-8-21)10-12-1-2-13-14(9-12)23-11-22-13/h1-4,9H,5-8,10-11H2,(H2,17,18,19)
• InChI Key： OLPFDRAWRAGQNG-UHFFFAOYSA-N
• SMILES： C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C4=NC(=NC=C4)N

Computed Properties

• Exact Mass: 313.15407
• Monoisotopic Mass: 313.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 76.74